Cas no 82827-08-5 (5-nitro-1(2H)-isoquinolinone)

5-nitro-1(2H)-isoquinolinone structure
5-nitro-1(2H)-isoquinolinone structure
Product Name:5-nitro-1(2H)-isoquinolinone
CAS No:82827-08-5
MF:C9H6N2O3
MW:190.15554189682
MDL:MFCD00232024
CID:730529
PubChem ID:231378
Update Time:2024-10-27

5-nitro-1(2H)-isoquinolinone Chemical and Physical Properties

Names and Identifiers

    • 5-nitroisoquinolin-1(2H)-one
    • 1(2H)-Isoquinolinone,5-nitro-
    • 5-Nitro-2H-isoquinolin-1-one
    • 5-nitro-1(2H)-isoquinolinone
    • 5-Nitroisocarbostyril
    • 5-nitroisocarbostyryl
    • 5-nitroisoquinoline-1(2H)-one
    • 5-nitroisoquinolinone
    • 5-Nitroisoquinolin-1-ol
    • 5-Nitro-1(2H)-isoquinolinone (ACI)
    • Isocarbostyril, 5-nitro- (6CI, 7CI)
    • NSC 27502
    • SMR000337884
    • 5-nitroisoquinolone
    • 10B-099
    • Z1198152453
    • EN300-199687
    • CHEMBL1507000
    • 82827-08-5
    • HMS2600H12
    • 5-Nitroisoquinolin-1 (2H)-one
    • NSC-27502
    • NSC27502
    • MLS000755861
    • AKOS001577956
    • AB05013
    • GMDPUTAUKHHDCI-UHFFFAOYSA-N
    • MFCD00232024
    • F11849
    • 5-NITRO-1,2-DIHYDROISOQUINOLIN-1-ONE
    • SCHEMBL307488
    • DB-075882
    • AKOS015965616
    • DTXSID60282704
    • CS-0131950
    • Oprea1_757115
    • MDL: MFCD00232024
    • Inchi: 1S/C9H6N2O3/c12-9-7-2-1-3-8(11(13)14)6(7)4-5-10-9/h1-5H,(H,10,12)
    • InChI Key: GMDPUTAUKHHDCI-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C(C=2C=CN1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 190.03800
  • Monoisotopic Mass: 190.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Density: 1.419
  • Melting Point: 252-254 ºC
  • Boiling Point: 479.1±45.0 °C at 760 mmHg
  • Flash Point: 243.5±28.7 °C
  • PSA: 78.68000
  • LogP: 1.95950
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-nitro-1(2H)-isoquinolinone Security Information

5-nitro-1(2H)-isoquinolinone Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

5-nitro-1(2H)-isoquinolinone Pricemore >>

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5-nitro-1(2H)-isoquinolinone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Methanesulfonyl chloride ,  Water ;  1 - 8 min, rt
Reference
Fast, Base-Free and Aqueous Synthesis of Quinolin-2(1H)-ones under Ambient Conditions
Xie, Long-Yong; et al, ACS Sustainable Chemistry & Engineering, 2017, 5(11), 10407-10412

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate Solvents: Water ;  0 °C → rt; 3 h, rt
1.2 Reagents: Water ;  cooled
1.3 Reagents: Sodium bicarbonate ;  neutralized
1.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  15 h, reflux
Reference
Discovery of Benzopyridone-Based Transient Receptor Potential Vanilloid 1 Agonists and Antagonists and the Structural Elucidation of Their Activity Shift
Thorat, Shivaji A.; et al, Journal of Medicinal Chemistry, 2021, 64(1), 370-384

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfur trioxide ,  Sulfuric acid ,  Nitric acid Solvents: Water
Reference
Regioselectivity of the amination of some nitroisoquinolines by liquid ammonia/potassium permanganate
Wozniak, Marian; et al, Liebigs Annalen der Chemie, 1990, (7), 653-7

Production Method 4

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  16 h, reflux
1.2 Reagents: Silica Solvents: Hexane ,  Ethyl acetate
1.3 Reagents: Ammonia Solvents: 2-Methoxyethanol ;  4 h, reflux
Reference
Reductive cyclization of 2-cyanomethyl-3-nitrobenzoates
Woon, Esther C. Y.; et al, Letters in Organic Chemistry, 2006, 3(8), 619-621

Production Method 5

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ;  1 h, -78 °C
Reference
Reductive cyclization of 2-cyanomethyl-3-nitrobenzoates
Woon, Esther C. Y.; et al, Letters in Organic Chemistry, 2006, 3(8), 619-621

Production Method 6

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Benzamide, 2-(2,4,5,7-tetrabromo-3,6-dihydroxy-9H-xanthen-9-yl)-N-[3-(triethoxys… ,  TCL 40100 Solvents: Acetonitrile ;  18 h, 30 - 35 °C
Reference
Polydopamine-Coated Polyurethane Foam as a Structured Support for the Development of an Easily Reusable Heterogeneous Photocatalyst Based on Eosin Y
Peng, Han; et al, Catalysts, 2023, 13(3),

Production Method 7

Reaction Conditions
1.1 Reagents: Oxalyl chloride Solvents: Dichloromethane ;  0.25 h, rt; 5 h, rt
1.2 Reagents: Sodium azide Solvents: Acetone ;  2 h, 0 °C
2.1 Catalysts: Mercuric acetate Solvents: 1,2-Dichlorobenzene ;  30 h, reflux
Reference
Synthesis and mechanistic study of isoquinolinones from cinnamoyl azides
Chuang, Ta-Hsien; et al, Journal of the Chinese Chemical Society (Taipei, 2006, 53(2), 413-420

Production Method 8

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Chloroform
2.1 Reagents: Ammonia Solvents: Methanol
3.1 Reagents: Triethylamine ,  Phosphorus tribromide Solvents: 1,2-Dichloroethane
3.2 Reagents: Water
Reference
A new synthetic route to isoquinolin-1(2H)-one derivatives from 3-hydroxyphthalide
Sugimoto, Akiko; et al, Synthesis, 1995, (4), 431-4

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Regioselectivity of the amination of some nitroisoquinolines by liquid ammonia/potassium permanganate
Wozniak, Marian; et al, Liebigs Annalen der Chemie, 1990, (7), 653-7

Production Method 10

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetic acid ;  40 h, 100 °C
Reference
5-Benzamidoisoquinolin-1-ones and 5-(ω-Carboxyalkyl)isoquinolin-1-ones as Isoform-Selective Inhibitors of Poly(ADP-ribose) Polymerase 2 (PARP-2)
Sunderland, Peter T.; et al, Journal of Medicinal Chemistry, 2011, 54(7), 2049-2059

Production Method 11

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus tribromide Solvents: 1,2-Dichloroethane
1.2 Reagents: Water
Reference
A new synthetic route to isoquinolin-1(2H)-one derivatives from 3-hydroxyphthalide
Sugimoto, Akiko; et al, Synthesis, 1995, (4), 431-4

Production Method 12

Reaction Conditions
1.1 Catalysts: Mercuric acetate Solvents: 1,2-Dichlorobenzene ;  30 h, reflux
Reference
Synthesis and mechanistic study of isoquinolinones from cinnamoyl azides
Chuang, Ta-Hsien; et al, Journal of the Chinese Chemical Society (Taipei, 2006, 53(2), 413-420

Production Method 13

Reaction Conditions
1.1 Solvents: Acetonitrile ;  4 h, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ;  1 h, -78 °C
Reference
Reductive cyclization of 2-cyanomethyl-3-nitrobenzoates
Woon, Esther C. Y.; et al, Letters in Organic Chemistry, 2006, 3(8), 619-621

Production Method 14

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol
2.1 Reagents: Triethylamine ,  Phosphorus tribromide Solvents: 1,2-Dichloroethane
2.2 Reagents: Water
Reference
A new synthetic route to isoquinolin-1(2H)-one derivatives from 3-hydroxyphthalide
Sugimoto, Akiko; et al, Synthesis, 1995, (4), 431-4

Production Method 15

Reaction Conditions
1.1 Catalysts: Dimethylformamide dimethyl acetal Solvents: Dimethylformamide
2.1 Reagents: Ammonia
Reference
Novel 5-HT3 antagonists. Isoquinolinones and 3-aryl-2-pyridones
Matsui, Toshiaki; et al, Journal of Medicinal Chemistry, 1992, 35(18), 3307-19

Production Method 16

Reaction Conditions
1.1 Reagents: Benzoyl peroxide ,  Bromine Solvents: Carbon tetrachloride ;  49 h, reflux
2.1 Solvents: Acetonitrile ;  4 h, rt
3.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ;  1 h, -78 °C
Reference
Reductive cyclization of 2-cyanomethyl-3-nitrobenzoates
Woon, Esther C. Y.; et al, Letters in Organic Chemistry, 2006, 3(8), 619-621

Production Method 17

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C; 24 h, rt
2.1 Reagents: Methanesulfonyl chloride ,  Water ;  1 - 8 min, rt
Reference
Fast, Base-Free and Aqueous Synthesis of Quinolin-2(1H)-ones under Ambient Conditions
Xie, Long-Yong; et al, ACS Sustainable Chemistry & Engineering, 2017, 5(11), 10407-10412

Production Method 18

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Chloroform ;  reflux
2.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  0 °C
3.1 Reagents: Acetic acid ;  100 °C
Reference
Design, synthesis, and biological evaluation of isoquinolin-1(2H)-one derivates as tankyrase-1/2 inhibitors
Yao, Haiping; et al, Pharmazie, 2021, 76(4), 132-137

5-nitro-1(2H)-isoquinolinone Raw materials

5-nitro-1(2H)-isoquinolinone Preparation Products

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